Cas no 131-92-0 (Vat Brown 3)

Vat Brown 3 Properties

Names and Identifiers

• Vat Brown 3
• C.I. 69015
• Ahcovat Brown AR
• Benzadone Brown R
• Calcoloid Brown R
• Caledon Brown R
• Novatic Brown R
• Tinon Brown GR
• Tinon Brown GRF
• Vat Brown K
• vat brown R
• C.I. Pigment Brown 28
• N,N'-(10,15,16,17-Tetrahydro-5,10,15,17-tetraoxo-5H-dinaphtho[2,3-a:2',3'-i]carbazole-4,9-diyl)bis(benzamide)
• Vatbrown
• C.I. VAT BROWN 3
• Atic Vat Brown R
• Anthramar Brown R
• Tyrian Brown I-R
• Ponsol Brown ARD
• Amanthrene Brown R
• 9Z11GKO85B
• Benzamide, N,N'-(10,15,16,17-tetrahydro-5,10,15,17-tetraoxo-5H-dinaphtho(2,3-a:2',3'-i)carbazole-4,9-diyl)bis-
• Indanthren Brown RAP
• Pernithrene Brown R
• Fenanthren Brown D
• Romantrene Brown FR
• EINECS 205-044-6
• N-(28-benzamido-6,13,19,26-tetraoxo-16-azaheptacyclo[15.12.0.02,15.05,14.07,12.018,27.020,25]nonacosa-1(29),2(15),3,5(14),7(12),8,10,17,20,22,24,27-dodecaen-8-yl)benzamide
• Cibanone Brown FGR
• CI Vat Brown 3
• Carbanthrene Brown AR
• CCRIS 4892
• UNII-9Z11GKO85B
• Indanthrene Brown RWP
• Mikethrene Brown R
• Fenalac Brown VRA Supra Paste
• Indanthrene Brown RARWP
• SOLANTHRENE BROWN F-R
• SCHEMBL3645960
• Palanthrene Brown R
• N,N'-(5,10,15,17-Tetraoxo-10,15,16,17-tetrahydro-5H-dinaphtho[2,3-a:2',3'-i]carbazole-4,9-diyl)dibenzamide
• C.I Vat brown 3
• NAVINON BROWN RSD
• Calcoloid Brown RNBC
• Calcoloid Brown RNB
• Caledon Brown R 300
• Nihonthrene Brown R
• N,N'-(10,15,16,17-Tetrahydro-5,10,15,17-tetraoxo-5H-dinaphtho(2,3-a:2',3'-i)carbazole-4,9-diyl)bis(benzamide)
• Sandothrene Brown NRF
• 5H-Dinaphtho(2,3-a:2',3'-i)carbazole-5,10,15,17(16H)-tetrone, 4,9-dibenzamido-
• DTXSID2026282
• Cibanone Brown GR
• Indanthren Brown R
• Nyanthrene Brown R
• Leucosol Brown 3RN
• Solanthrene Brown R
• Solanthrene Brown FR
• CI 69015
• Tyrian Brown I-FFR
• W-109478
• Indanthrene Brown R
• Ahcovat Brown AR-BN
• Indanthren Brown FFR
• BRN 0382039
• 131-92-0
• NS00020985
• Carbanthrene Brown ARP
• Sandothrene Brown NR
• Indanthrene Brown RN
• Ponsol Brown ARN
• ANTHRAGEN BROWN RA SUPRA PASTE 79-4016
• AKOS015913755
• Q27273400
• Benzamide,N,N'-(10,15,16,17-tetrahydro-5,10,15,17-tetraoxo-5H-dinaphtho[2,3-a:2',3'-i]carbazole-4,9-diyl)bis-
• Fenanthren Brown R
• Calcoloid Brown RK
• 4-22-00-06652 (Beilstein Handbook Reference)
• N,N'-(10,15,16,17-Tetrahydro-5,10,15,17-tetraoxo-5H-dinaphtho[2,3-a:2',3'-I]carbazole-4,9-diyl)bis(benzamide)
• Vat Brown R
• +Expand

• InChIKey： AAKMSGQPNUGLAZ-UHFFFAOYSA-N
• Inchi： 1S/C42H23N3O6/c46-37-24-14-7-8-15-25(24)38(47)34-33(37)30(44-42(51)22-12-5-2-6-13-22)20-28-23-18-19-27-32(35(23)45-36(28)34)40(49)26-16-9-17-29(31(26)39(27)48)43-41(50)21-10-3-1-4-11-21/h1-20,45H,(H,43,50)(H,44,51)
• SMILES： O=C1C2=C(C(=O)C3=C1C(=CC=C3)NC(C4=CC=CC=C4)=O)C5=C(C6=CC(NC(C7=CC=CC=C7)=O)=C8C(C(C9=CC=CC=C9C8=O)=O)=C6N5)C=C2

Computed Properties

• Exact Mass: 665.15900
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 6
• Monoisotopic Mass: 665.158685
• Heavy Atom Count: 51
• Complexity: 1450
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 8.1
• Tautomer Count: 414
• Surface Charge: 0
• Topological Polar Surface Area: 142

Experimental Properties

• LogP: 7.52250
• PSA: 142.27000
• Refractive Index: 1.7800 (estimate)
• Boiling Point: 685.54°C (rough estimate)
• Melting Point: 180
• Flash Point: °C
• Color/Form: Odourless brown to dark brown powder
• Solubility: It is insoluble in water and slightly soluble in xylene. It is dark wine red in concentrated sulfuric acid and produces reddish brown flocculent precipitates after dilution. It is red light brown in sodium hydrosulfite alkaline solution and yellow light brown in acidic solution
• Density: 1.537

Related Categories

• Material Chemicals Colorants and Pigments Dyes
• Material Chemicals Colorants and Pigments